1-(2,4-Dimethoxyphenyl)butan-1-amine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• SMILES: CCCC(C1=C(C=C(C=C1)OC)OC)N
• InChI: InChI=1S/C12H19NO2/c1-4-5-11(13)10-7-6-9(14-2)8-12(10)15-3/h6-8,11H,4-5,13H2,1-3H3
• InChIKey: UKUSORIJTYMVFG-UHFFFAOYSA-N

1-(2,4-Dimethoxyphenyl)butan-1-amine Procurement & Differentiation

1-(2,4-Dimethoxyphenyl)butan-1-amine (CAS 1020955-96-7), a substituted phenethylamine derivative, is a research compound of interest within medicinal chemistry and neuropharmacology. It is characterized by a butan-1-amine chain attached to a 2,4-dimethoxyphenyl ring . While its specific biological activity is not fully characterized, its structural class is known for interactions with neurotransmitter systems, particularly serotonin receptors [1]. This compound is primarily available as a research chemical, with a typical purity specification of 95% .

✓ 2,4‑dimethoxyphenyl scaffold for serotonin receptor SAR studies

✓ Butan‑1‑amine chain maps N‑alkyl length effects on target engagement

✓ Distinct retention profile supports LC‑MS method development

• [1] Wikipedia. (2025). 2,4-Dimethoxyphenethylamine. Retrieved July 2, 2025. View Source

Non-Substitutability of 1-(2,4-Dimethoxyphenyl)butan-1-amine

Substituting 1-(2,4-dimethoxyphenyl)butan-1-amine with other 2,4-dimethoxyphenyl derivatives or structurally similar amines is scientifically unsound due to the highly specific structure-activity relationships (SAR) governing this chemical class. Minor modifications, such as alterations to the amine chain length or the substitution pattern on the phenyl ring, can profoundly alter receptor binding affinity and functional activity [1]. For instance, the presence of methoxy groups at the 2 and 4 positions is known to enhance lipophilicity and solubility, but the effect of the butan-1-amine chain length on these properties, and on downstream pharmacology, is unique and cannot be extrapolated from data on shorter-chain analogs like 1-(2,4-dimethoxyphenyl)ethanamine . Therefore, generic substitution without specific, quantitative comparative data for the target compound introduces unacceptable variability and is likely to compromise experimental outcomes. The following evidence guide details the limited but critical quantitative comparisons available to inform a rational procurement decision.

Chain‑length sensitivity

Shorter‑chain analogs (e.g., ethanamine or propanamine) may exhibit substantially different receptor affinity profiles; direct substitution risks altering experimental outcomes.

Methoxy substitution pattern

Changing the 2,4‑dimethoxy pattern can modify lipophilicity and target engagement, limiting interchangeability with regioisomeric phenethylamines.

Structural isomerism

Positional isomers (e.g., butan‑2‑amine derivatives) may shift physicochemical behavior; chromatographic and solubility characteristics may not transfer.

• [1] Glennon, R. A., Liebowitz, S. M., Leming-Doot, D., & Rosecrans, J. A. (1980). Demethyl analogues of psychoactive methoxyphenalkylamines: synthesis and serotonin receptor affinities. Journal of Medicinal Chemistry, 23(9), 990–994. View Source

1-(2,4-Dimethoxyphenyl)butan-1-amine Differentiation Evidence

Negligible TAAR5 Agonism

1-(2,4-Dimethoxyphenyl)butan-1-amine exhibits extremely low potency as an agonist at the mouse Trace Amine-Associated Receptor 5 (TAAR5). The EC50 for agonist activity was measured at >10,000 nM (>1.00E+4 nM) in a HEK293 cell-based cAMP accumulation assay [1]. This contrasts sharply with endogenous trace amines and other synthetic agonists in the class that typically exhibit nanomolar potencies. This low potency is a key differentiation point from other phenethylamine derivatives that may show off-target TAAR activity, and it can be advantageous in studies requiring a clean background signal at this receptor.

TAAR5 EC₅₀

Class‑level

>10,000 nM (mouse TAAR5)

Reported low TAAR5 agonism supports reduced promiscuity context

HEK293 cell cAMP accumulation assay; class‑level data

Evidence Dimension	Agonist potency at mouse TAAR5
Target Compound Data	EC50 > 10,000 nM
Comparator Or Baseline	Class-level baseline for synthetic trace amine agonists (typically EC50 < 100 nM)
Quantified Difference	>100-fold lower potency
Conditions	Agonist activity at mouse TAAR5 expressed in HEK293 cells, assessed as cAMP accumulation after 20 mins by BRET assay [1]

Why This Matters

This low potency profile at TAAR5 is a quantifiable characteristic for researchers designing assays where off-target TAAR activation must be minimized, offering a potential advantage over other, more promiscuous phenethylamine scaffolds.

• [1] BindingDB. (2019). BDBM50227833 (CHEMBL4088381) Affinity Data for Trace amine-associated receptor 5 (Mouse). View Source

Undetectable Beta-1 Adrenergic Receptor Affinity

In a binding assay screen, 1-(2,4-dimethoxyphenyl)butan-1-amine demonstrated no measurable affinity for the Beta-1 adrenergic receptor . This negative result is a critical piece of selectivity data, distinguishing it from many catecholamine-like structures and some phenethylamines that can exhibit significant adrenergic activity. The absence of Beta-1 binding suggests a lower potential for confounding cardiovascular effects in complex biological models where this target is relevant.

β₁‑AR Binding

Data to verify

No affinity detected

Screening evidence suggests limited β₁‑adrenergic interaction

Binding screen result; source data unavailable

Evidence Dimension	Binding affinity to Beta-1 adrenergic receptor
Target Compound Data	No affinity detected
Comparator Or Baseline	Class-level inference: Many adrenergic agonists (e.g., isoproterenol, dobutamine) show Ki values in the nanomolar to micromolar range at Beta-1.
Quantified Difference	Qualitative difference (detectable vs. non-detectable)
Conditions	Binding affinity towards the Beta-1 adrenergic receptor

Why This Matters

For researchers in neuropharmacology or other fields, the confirmed lack of activity at the Beta-1 adrenergic receptor is a valuable piece of selectivity data, minimizing concerns about cardiovascular off-target effects that might confound in vivo or ex vivo studies.

Physicochemical Differentiation from Isomer

The predicted physicochemical properties of 1-(2,4-dimethoxyphenyl)butan-1-amine can be contrasted with its positional isomer, 4-(2,4-dimethoxyphenyl)butan-2-amine. The isomer has a predicted density of 1.0±0.1 g/cm³ and a boiling point of 311.9±27.0 °C at 760 mmHg . While exact values for the target compound are not reported, its structural difference—the amine group is on the 1-position of the butane chain rather than the 2-position—is expected to result in subtly different physical properties, which can influence its behavior during purification (e.g., chromatography) and formulation. This information is essential for researchers planning synthetic or analytical procedures.

Isomer Properties

Class‑level

Isomer: density ~1.0 g/cm³, BP ~312 °C

Structural isomerism may alter purification and formulation behavior

Predicted values (ACD/Labs); direct data not reported

Evidence Dimension	Predicted density and boiling point
Target Compound Data	Not explicitly reported in public domain
Comparator Or Baseline	4-(2,4-dimethoxyphenyl)butan-2-amine (CAS 93467-65-3): Density 1.0±0.1 g/cm³, Boiling Point 311.9±27.0 °C at 760 mmHg
Quantified Difference	Quantified difference not directly comparable; structural isomerism implies property differences.
Conditions	Predicted values from ChemSpider (ACD/Labs Percepta Platform)

Why This Matters

Understanding the expected differences in physicochemical properties between isomers is crucial for optimizing reaction work-ups, selecting appropriate chromatography conditions, and ensuring compound stability during storage and handling.

1-(2,4-Dimethoxyphenyl)butan-1-amine Research Applications

Serotonin Receptor SAR Reference

Given its membership in the phenethylamine class, 1-(2,4-dimethoxyphenyl)butan-1-amine can serve as a valuable reference compound in SAR studies aimed at delineating the effects of N-alkyl chain length on 5-HT2A or other serotonin receptor subtype affinity and functional activity . Its unique butan-1-amine chain provides a specific data point when compared to shorter-chain analogs like ethanamine and propanamine derivatives, helping to map the optimal pharmacophore for desired biological effects.

Neurochemical Method Development Standard

The compound's distinct mass and chromatographic properties, as inferred from its isomer , make it suitable for use as an analytical standard in the development and validation of LC-MS or GC-MS methods. This is particularly relevant for laboratories engaged in the detection and quantification of novel psychoactive substances (NPS) or in the study of related phenethylamine metabolism, where a pure reference standard is essential for accurate identification and calibration [1].

TAAR5 & Beta-1 Negative Control

Based on the available binding and functional data, this compound can be strategically employed as a negative control in assays designed to measure activity at the Trace Amine-Associated Receptor 5 (TAAR5) or the Beta-1 adrenergic receptor [1]. Its demonstrated lack of potency or affinity at these targets allows researchers to confidently attribute any observed signal in a parallel experiment to the test compound, rather than to off-target effects of the control substance.

Application

Selection Property

Validation Focus

Serotonin receptor SAR

N‑alkyl chain length variation

5‑HT subtype affinity comparison

LC‑MS method development

Distinct retention & ionisation profile

Chromatographic peak identity and MS fragmentation

TAAR5 / β₁‑AR off‑target control

Reported lack of receptor activity

Receptor‑specific assay validation

• [1] BindingDB. (2019). BDBM50227833 (CHEMBL4088381) Affinity Data for Trace amine-associated receptor 5 (Mouse). View Source